![molecular formula C9H11Cl2NO B1176566 5-Chloromuconolactone CAS No. 157762-78-2](/img/structure/B1176566.png)
5-Chloromuconolactone
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Description
5-chloromuconolactone is a 5-oxo-2-furylacetic acid that is muconolactone substituted at position 5 by a chloro group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo-2-furylacetic acid and a chlorocarboxylic acid. It derives from a 5-oxo-2,5-dihydro-2-furylacetic acid. It is a conjugate acid of a this compound(1-).
Scientific Research Applications
Enzymatic Conversion and Structural Studies
5-Chloromuconolactone Dehalogenase in Ortho-Pathway : this compound dehalogenase (5-CMLD) from Rhodococcus opacus 1CP is unique in catalyzing the conversion of this compound to cis-dienelactone, distinct from typical chlorocatechol pathways. X-ray crystallography and molecular docking studies provide insights into its structure and enzymatic process (Ferraroni et al., 2013).
Recombinant Expression and Mutational Analysis : Recombinant expression of ClcF, a chloromuconolactone dehalogenase, highlighted its specialization in 3-chlorocatechol degradation and identified key residues affecting substrate binding and catalysis (Gröning et al., 2012).
Role in Degradation Pathways
New Modified Ortho-Pathway : Enzymes from Rhodococcus opacus 1CP, including chloromuconate cycloisomerase and dienolactone hydrolase, are involved in a novel ortho-pathway for 2-chlorophenol degradation, converting 2-chloromuconate to this compound and eventually to cis-dienelactone (Moiseeva et al., 2001).
Genetic and Biochemical Evidence in 3-Chlorocatechol Degradation : A gene cluster in Rhodococcus opacus 1CP related to 3-chlorocatechol degradation demonstrates a new cleavage pathway with this compound as a key intermediate, highlighting the role of unique enzymes in this process (Moiseeva et al., 2002).
Purification and Crystallization for Structural Analysis
- Techniques for Protein Study : Protocols for the purification and crystallization of chloromuconolactone dehalogenase are described, facilitating the analysis of its structure and enzymatic function (Roth et al., 2014).
properties
CAS RN |
157762-78-2 |
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Molecular Formula |
C9H11Cl2NO |
Molecular Weight |
0 |
synonyms |
5-chloromuconolactone |
Origin of Product |
United States |
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